Cas no 2275-81-2 (Phosphinic amide,P,P-bis(1-aziridinyl)-N-propyl-)

• Product name: Phosphinic amide,P,P-bis(1-aziridinyl)-N-propyl-
• CAS No: 2275-81-2
• MF: C₇H₁₆N₃OP
• MW: 189.19524
• CID: 259004
• PubChem ID: 145658

Phosphinic amide,P,P-bis(1-aziridinyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinic amide,P,P-bis(1-aziridinyl)-N-propyl-
• N-[bis(aziridin-1-yl)phosphoryl]propan-1-amine
• P,P-Bis(aziridin-1-yl)-N-propylphosphinic amide
• AI3-51253
• Phosphinic amide, P,P-bis(1-aziridinyl)-N-propyl-
• Propylamino-bis(1-aziridinyl)phosphine oxide
• DTXSID90177295
• Phosphine oxide, bis(1-aziridinyl)propylamino-
• ENT 51253
• P,P-Bis(1-aziridinyl)-N-propylphosphinic amide
• 2275-81-2
• P,P-Bis(1-aziridinyl)-N-propylaminophosphine oxide

• Inchi： InChI=1S/C7H16N3OP/c1-2-3-8-12(11,9-4-5-9)10-6-7-10/h2-7H2,1H3,(H,8,11)
• InChI Key： RJINYDJYHIWLRL-UHFFFAOYSA-N
• SMILES： N1(P(N2CC2)(=O)NCCC)CC1

Computed Properties

• Exact Mass: 189.10328
• Monoisotopic Mass: 189.10309914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų
• XLogP3: 0

Experimental Properties

• PSA: 35.12